![molecular formula C7H6BNO2 B130453 3-Cyanophenylboronic acid CAS No. 150255-96-2](/img/structure/B130453.png)
3-Cyanophenylboronic acid
Overview
Description
3-Cyanophenylboronic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has a molecular formula of C7H6BNO2 and a molecular weight of 146.94 g/mol . It is also known by other synonyms such as (m-Cyanophenyl)boronic acid and 3-Cyanobenzeneboronic acid .
Synthesis Analysis
The primary method for the synthesis of boronic acids is through the electrophilic trapping of an organometallic reagent with a boric ester (e.g. B(Oi-Pr)3 or B(OMe)3). The reaction is performed at low temperature to attenuate over-alkylation that would lead to the formation of borinic, rather than boronic, esters . 3-Cyanophenylboronic acid can be used as an intermediate in the synthesis of piperidine-based MCH R1 antagonists .
Molecular Structure Analysis
The mean plane of the –B(OH)2 group in 3-Cyanophenylboronic acid is twisted by 21.28 (6)° relative to the cyanophenyl ring mean plane . In the crystal, molecules are linked by O—H O and O—H N hydrogen bonds, forming chains propagating along the [101] direction .
Chemical Reactions Analysis
3-Cyanophenylboronic acid can be used as a substrate in the Suzuki coupling reactions to prepare 4-aryl-1,8-naphthyridin-2 (1 H)-ones . It can also be used as an intermediate in the synthesis of biaryl-based phenylalanine amino acid analogs, which are used as kainate receptors ligands .
Physical And Chemical Properties Analysis
3-Cyanophenylboronic acid has a melting point of 298 °C (dec.) (lit.) . Its SMILES string is OB(O)c1cccc(c1)C#N and its InChI is 1S/C7H6BNO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4,10-11H .
Scientific Research Applications
Synthesis of Piperidine-Based MCH R1 Antagonists
3-Cyanophenylboronic acid: is utilized as an intermediate in the synthesis of piperidine-based MCH R1 antagonists . These antagonists are significant in the study of melanin-concentrating hormone (MCH) which plays a role in energy homeostasis and body weight regulation.
Suzuki Coupling Reactions
This compound serves as a substrate in Suzuki coupling reactions to prepare 4-aryl-1,8-naphthyridin-2(1H)-ones . These reactions are pivotal in creating carbon-carbon bonds, which are foundational in organic synthesis and pharmaceuticals.
Kainate Receptors Ligands
It acts as an intermediate in the synthesis of biaryl-based phenylalanine amino acid analogs. These analogs are used as ligands for kainate receptors, which are important in neuropharmacology .
Phosphorescent Blue OLED Applications
3-Cyanophenylboronic acid: is used to prepare phenylimidazole-based Ir(III) complexes. These complexes are utilized in phosphorescent blue OLED applications, contributing to the development of energy-efficient display technologies .
Synthesis of 3-Cyano Aryl/Heteroaryl Derivatives
The pinacol ester derivative of 3-Cyanophenylboronic acid is used to synthesize 3-cyano aryl/heteroaryl derivatives through a palladium-catalyzed Suzuki-Miyaura reaction . This reaction is widely used in the creation of complex organic compounds.
Chan-Evans-Lam Amination Reaction
The same pinacol ester is also a reactant in the Chan-Evans-Lam amination reaction to produce 3-(Phenylamino)benzonitrile . This reaction is a valuable tool in the formation of carbon-nitrogen bonds, essential in medicinal chemistry.
Safety and Hazards
Future Directions
3-Cyanophenylboronic acid has critical roles in the areas of synthetic organic chemistry, molecular sensors, materials science, drug discovery, and catalysis . It is expected to continue playing a significant role in these fields and more research is likely to be conducted to explore its potential uses.
Mechanism of Action
Target of Action
3-Cyanophenylboronic acid is primarily used as an intermediate in the synthesis of various compounds . It is known to interact with palladium in Suzuki-Miyaura coupling reactions , a widely-used method for forming carbon-carbon bonds . The compound’s primary target is therefore the palladium catalyst used in these reactions .
Mode of Action
The mode of action of 3-Cyanophenylboronic acid involves its interaction with the palladium catalyst in Suzuki-Miyaura coupling reactions . In these reactions, the palladium catalyst undergoes an oxidative addition with an electrophilic organic group, forming a new palladium-carbon bond . The 3-Cyanophenylboronic acid then undergoes transmetalation, transferring the boron-bound organic group to the palladium .
Biochemical Pathways
The primary biochemical pathway affected by 3-Cyanophenylboronic acid is the Suzuki-Miyaura coupling reaction . This reaction is a key method for forming carbon-carbon bonds, which are fundamental to many biochemical pathways . The downstream effects of this reaction can vary widely depending on the specific compounds being coupled .
Pharmacokinetics
Like other boronic acids, it is likely to have good bioavailability due to its ability to form stable boronate complexes under physiological conditions .
Result of Action
The result of 3-Cyanophenylboronic acid’s action is the formation of new carbon-carbon bonds via the Suzuki-Miyaura coupling reaction . This can lead to the synthesis of a wide range of organic compounds, including piperidine-based MCH R1 antagonists, 4-aryl-1,8-naphthyridin-2(1H)-ones, and biaryl-based phenylalanine amino acid analogs .
Action Environment
The action of 3-Cyanophenylboronic acid can be influenced by various environmental factors. For example, the Suzuki-Miyaura coupling reaction requires a base and is typically performed in an aqueous or alcoholic solvent . The reaction is also sensitive to the presence of oxygen and moisture, so it is often carried out under an inert atmosphere . The stability of 3-Cyanophenylboronic acid can be affected by exposure to light, heat, and moisture, so it should be stored in a cool, dry place .
properties
IUPAC Name |
(3-cyanophenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BNO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4,10-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDBHWPLGGBLUHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC=C1)C#N)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60370216 | |
Record name | 3-Cyanophenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
150255-96-2 | |
Record name | 3-Cyanophenylboronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=150255-96-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Cyanophenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.